Cas no 79445-99-1 (Benzenamine,4-fluoro-N-(4-fluorophenyl)-2-nitro-)

Benzenamine,4-fluoro-N-(4-fluorophenyl)-2-nitro- structure
79445-99-1 structure
Product Name:Benzenamine,4-fluoro-N-(4-fluorophenyl)-2-nitro-
CAS No:79445-99-1
MF:C12H8F2N2O2
MW:250.200929641724
CID:574201
PubChem ID:261380
Update Time:2025-04-19

Benzenamine,4-fluoro-N-(4-fluorophenyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-fluoro-N-(4-fluorophenyl)-2-nitro-
    • 4-fluoro-N-(4-fluorophenyl)-2-nitroaniline
    • AC1L656J
    • AC1Q20KS
    • AR-1G2342
    • NCIOpen2_005981
    • NSC93378
    • NSC-93378
    • 79445-99-1
    • DTXSID40293994
    • Inchi: 1S/C12H8F2N2O2/c13-8-1-4-10(5-2-8)15-11-6-3-9(14)7-12(11)16(17)18/h1-7,15H
    • InChI Key: HYADUIHNBXBZKJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)[N+](=O)[O-])NC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 250.05500
  • Monoisotopic Mass: 250.05538383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 57.85000
  • LogP: 4.21280
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